Cas no 885521-07-3 (6-fluoro-4-methoxy-2H-indazole-3-carbaldehyde)

• Product Name: 6-fluoro-4-methoxy-2H-indazole-3-carbaldehyde
• CAS No: 885521-07-3
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 2626225
• PubChem ID: 24728187
• Update Time: 2025-04-21

6-fluoro-4-methoxy-2H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-methoxy-2H-indazole-3-carbaldehyde
• 6-FLUORO-4-METHOXY-3-(1H)INDAZOLE CARBOXALDEHYDYE
• DTXSID20646247
• 6-fluoro-4-methoxy-1H-indazole-3-carbaldehyde
• AKOS006284924
• 885521-07-3

• Inchi： 1S/C9H7FN2O2/c1-14-8-3-5(10)2-6-9(8)7(4-13)12-11-6/h2-4H,1H3,(H,11,12)
• InChI Key： TYMLOPAHAXJZAT-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=O)NN=C2C=1)OC

Computed Properties

• Exact Mass: 194.04915563Da
• Monoisotopic Mass: 194.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų